cadmium(+2) cation dinitrate
cadmium(+2) cation dinitrate
Cadmium Nitrate is a colorless, crystalline, inorganic compound that forms toxic fumes of cadmium oxides when heated. Calcium nitrate is used in the production of cadmium hydroxide for use in alkaline batteries, to color glass and porcelain, in photography and in nuclear reactors. Exposure to this substance irritates the eyes, skin and respiratory tract and causes damage to the lungs resulting in shortness of breath, chest pain and pulmonary edema, and can also damage the kidneys causing proteinuria and decreased renal function. Calcium nitrate is a known carcinogen and is associated with an elevated risk of developing lung cancer. (NCI05)
Cadmium nitrate is an odorless white solid. Sinks in water. (USCG, 1999)
Cadmium nitrate is an inorganic nitrate salt having Cd(2+) as the counterion. It has a role as a carcinogenic agent, a hepatotoxic agent and a genotoxin. It is a cadmium salt and an inorganic nitrate salt. It contains a cadmium(2+).
Cadmium nitrate is an odorless white solid. Sinks in water. (USCG, 1999)
Cadmium nitrate is an inorganic nitrate salt having Cd(2+) as the counterion. It has a role as a carcinogenic agent, a hepatotoxic agent and a genotoxin. It is a cadmium salt and an inorganic nitrate salt. It contains a cadmium(2+).
Brand Name:
Vulcanchem
CAS No.:
14177-24-3
VCID:
VC0078600
InChI:
InChI=1S/Cd.2NO3/c;2*2-1(3)4/q+2;2*-1
SMILES:
[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[Cd+2]
Molecular Formula:
Cd(NO3)2
CdN2O6
CdN2O6
Molecular Weight:
236.42 g/mol
cadmium(+2) cation dinitrate
CAS No.: 14177-24-3
Main Products
VCID: VC0078600
Molecular Formula: Cd(NO3)2
CdN2O6
Molecular Weight: 236.42 g/mol
| CAS No. | 14177-24-3 |
|---|---|
| Product Name | cadmium(+2) cation dinitrate |
| Molecular Formula | Cd(NO3)2 CdN2O6 |
| Molecular Weight | 236.42 g/mol |
| IUPAC Name | cadmium(2+);dinitrate |
| Standard InChI | InChI=1S/Cd.2NO3/c;2*2-1(3)4/q+2;2*-1 |
| Standard InChIKey | XIEPJMXMMWZAAV-UHFFFAOYSA-N |
| Impurities | Cadmium nitrate has a purity of greater than 99%, with typical impurities including: chloride (0.005%), sulfate (0.005%), copper (0.005%), iron (0.002%), lead (0.005%), zinc (0.05%), and arsenic (0.001%). |
| SMILES | [N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[Cd+2] |
| Canonical SMILES | [N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[Cd+2] |
| Colorform | White cubic crystals White, amorphous pieces or hygroscopic needles White, prismatic needles |
| Density | 2.45 at 68 °F (USCG, 1999) 3.6 g/cu cm |
| Melting Point | 138 °F (USCG, 1999) 360 °C |
| Physical Description | Cadmium nitrate is an odorless white solid. Sinks in water. (USCG, 1999) |
| Description | Cadmium Nitrate is a colorless, crystalline, inorganic compound that forms toxic fumes of cadmium oxides when heated. Calcium nitrate is used in the production of cadmium hydroxide for use in alkaline batteries, to color glass and porcelain, in photography and in nuclear reactors. Exposure to this substance irritates the eyes, skin and respiratory tract and causes damage to the lungs resulting in shortness of breath, chest pain and pulmonary edema, and can also damage the kidneys causing proteinuria and decreased renal function. Calcium nitrate is a known carcinogen and is associated with an elevated risk of developing lung cancer. (NCI05) Cadmium nitrate is an odorless white solid. Sinks in water. (USCG, 1999) Cadmium nitrate is an inorganic nitrate salt having Cd(2+) as the counterion. It has a role as a carcinogenic agent, a hepatotoxic agent and a genotoxin. It is a cadmium salt and an inorganic nitrate salt. It contains a cadmium(2+). |
| Related CAS | 10022-68-1 (tetrahydrate) |
| Shelf Life | Stable during transport. /Tetrahydrate/ |
| Solubility | Soluble in ammonia, alcohol Sol in ethanol Soluble in ether, acetone In water, 156 g/100 g water at 25 °C |
| Synonyms | cadmium dinitrate cadmium nitrate cadmium nitrate, tetrahydrate |
| PubChem Compound | 25154 |
| Last Modified | Nov 11 2021 |
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